Cas no 110221-53-9 (Temocaprilat)

• Product Name: Temocaprilat
• CAS No: 110221-53-9
• MF: C₂₁H₂₄N₂O₅S₂
• MW: 448.555663108826
• CID: 62814
• PubChem ID: 443151
• Update Time: 2025-04-18

Temocaprilat Chemical and Physical Properties

Names and Identifiers

• Temocaprilat
• (+)-[(2S,6R)-6-[[(S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-5-oxo-2-(2-thienyl)perhydro-1,4-thiazepin-4-yl]acetic acid
• (2S,6R)-6-[[(1S)-1-Carboxy-3-phenylpropyl]amino]tetrahydro-5-oxo-2-(2-thienyl)-1,4-thiazepine-4(5H)-acetic Acid
• [[[2S,6R]-6-[[(S)-1-Carboxy-3-phenylpropyl]amino]hexahydro-5-oxo-2-(2-thienyl)-1,4-thiazepin]-4-yl]acetic acid
• RS-5139
• Temocapril Diacid
• Temocaprilate
• TEMOCAPRILAT(FORR&DONLY)
• RNH 5139
• UNII-2D6A12Q12R
• RS 5139
• C90365
• NS00123055
• RNH5139
• HY-A0117
• Temocaprilat [INN:BAN]
• CHEBI:9436
• CS-0014046
• (+)-(2S,6R)-6-(((1S)-1-carboxy-3-phenylpropyl)amino)tetrahydro-5-oxo-2-(2-thienyl)-1,4-thiazepine-4(5H)-acetic acid
• RS5139
• AKOS016010295
• 1,4-Thiazepine-4(5H)-acetic acid, 6-((1-carboxy-3-phenylpropyl)amino)tetrahydro-5-oxo-2-(2-thienyl)-, (2S-(2alpha,6beta(R*)))-
• TEMOCAPRILAT [INN]
• TEMOCAPRILAT [WHO-DD]
• Q27108393
• GTPL11737
• 2-(4-Carboxymethyl-5-oxo-2-thiophen-2-yl-[1,4]thiazepan-6-ylamino)-4-phenyl-butyric acid
• 1,4-THIAZEPINE-4(5H)-ACETIC ACID, 6-((1-CARBOXY-3-PHENYLPROPYL)AMINO)TETRAHYDRO-5-OXO-2-(2-THIENYL)-, (2S- (2.ALPHA.,6.BETA.(R*)))-
• 110221-53-9
• (2S)-2-{[(2S,6R)-4-(carboxymethyl)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl]amino}-4-phenylbutanoic acid
• CHEMBL300841
• RS 5139; Temocapril diacid; Temocaprilat
• RNH-5139
• BDBM50024710
• SCHEMBL498916
• compound 24c [PMID: 3669006]
• TEMOCAPRIL DIACID [MI]
• J-002404
• 2D6A12Q12R
• (S)-2-(((2S,6R)-4-(Carboxymethyl)-5-oxo-2-(thiophen-2-yl)-1,4-thiazepan-6-yl)amino)-4-phenylbutanoic acid
• DTXSID60891350
• (2S)-2-[[(2S,6R)-4-(carboxymethyl)-5-oxo-2-thiophen-2-yl-1,4-thiazepan-6-yl]amino]-4-phenylbutanoic acid
• TS-08115
• DTXCID601030503
• (2S)-2-(((2S,6R)-4-(carboxymethyl)-5-oxo-2-(2-thienyl)-1,4-thiazepan-6-yl)amino)-4-phenyl-butanoic acid
• compound 24c (PMID: 3669006)
• DA-68034
• temocaprilato
• (2S)-2-(((2S,6R)-4-(carboxymethyl)-5-oxo-2-thiophen-2-yl-1,4-thiazepan-6-yl)amino)-4-phenylbutanoic acid
• 1,4-THIAZEPINE-4(5H)-ACETIC ACID, 6-((1-CARBOXY-3-PHENYLPROPYL)AMINO)TETRAHYDRO-5-OXO-2-(2-THIENYL)-, (2S-(2.ALPHA.,6.BETA.(R*)))-
• (2S)-2-[[(2S,6R)-4-(carboxymethyl)-5-oxo-2-(2-thienyl)-1,4-thiazepan-6-yl]amino]-4-phenyl-butanoic acid
• temocaprilatum

• MDL： MFCD00871951
• Inchi： 1S/C21H24N2O5S2/c24-19(25)12-23-11-18(17-7-4-10-29-17)30-13-16(20(23)26)22-15(21(27)28)9-8-14-5-2-1-3-6-14/h1-7,10,15-16,18,22H,8-9,11-13H2,(H,24,25)(H,27,28)/t15-,16-,18-/m0/s1
• InChI Key： KZVWEOXAPZXAFB-BQFCYCMXSA-N
• SMILES： S1C[C@@H](C(N(CC(=O)O)C[C@H]1C1=CC=CS1)=O)N[C@H](C(=O)O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 448.11300
• Monoisotopic Mass: 448.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161A^2
• XLogP3: 0.3

Experimental Properties

• Color/Form: White to grayish white solid
• Density: 1.41g/cm3
• Melting Point: >2300C (dec)
• Boiling Point: 743.6ºC at 760mmHg
• Flash Point: 403.5ºC
• Refractive Index: 1.665
• PSA: 160.48000
• LogP: 2.82220
• Specific Rotation: 25D +63.4° (c = 1 in DMF)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides